Cas no 64640-78-4 (1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-)

1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]- structure
64640-78-4 structure
Product Name:1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-
CAS No:64640-78-4
MF:C17H12N4O2
MW:304.30278301239
CID:389630
PubChem ID:136273828
Update Time:2025-04-19

1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[5-(4-nitrophenyl)-1H-pyrazol-3-yl]-
    • 3-[5-(4-nitrophenyl)-1,2-dihydropyrazol-3-ylidene]indole
    • 64640-78-4
    • DTXSID40794471
    • 3-[5-(4-Nitrophenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]-3H-indole
    • Inchi: 1S/C17H12N4O2/c22-21(23)12-7-5-11(6-8-12)16-9-17(20-19-16)14-10-18-15-4-2-1-3-13(14)15/h1-10,18H,(H,19,20)
    • InChI Key: DEUSNTVDSHBYHN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1C=C(C2=CNC3C=CC=CC2=3)NN=1)=O

Computed Properties

  • Exact Mass: 304.09602564g/mol
  • Monoisotopic Mass: 304.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 90.3Ų
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